Cas no 2229152-29-6 (2-(3,3-Difluorocyclobutyl)propanenitrile)

• Product Name: 2-(3,3-Difluorocyclobutyl)propanenitrile
• CAS No: 2229152-29-6
• MF: C₇H₉F₂N
• MW: 145.14986872673
• CID: 5773634
• PubChem ID: 165647459
• Update Time: 2023-11-15

2-(3,3-Difluorocyclobutyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2229152-29-6
• EN300-1948682
• 2-(3,3-difluorocyclobutyl)propanenitrile
• 2-(3,3-Difluorocyclobutyl)propanenitrile

• Inchi： 1S/C7H9F2N/c1-5(4-10)6-2-7(8,9)3-6/h5-6H,2-3H2,1H3
• InChI Key： QPRVPJWGTNVVGH-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C#N)C)C1)F

Computed Properties

• Exact Mass: 145.07030562g/mol
• Monoisotopic Mass: 145.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų